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Compound of Interest

Compound Name: Endophenazine C

Cat. No.: B15563188

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and storage of
Endophenazine C stock solutions for research purposes. Due to the limited availability of
specific chemical data for Endophenazine C in public databases, the quantitative protocols
provided herein use Endophenazine A as a close structural analogue and representative of the
endophenazine class of compounds. Researchers should refer to the certificate of analysis for
their specific lot of Endophenazine C for the exact molecular weight to ensure accurate molar
concentration calculations.

Compound Information

Endophenazines are a family of phenazine-based antibiotics produced by various
microorganisms, notably Streptomyces anulatus, an endosymbiont found in arthropods.[1][2]
These compounds, including Endophenazine C, have demonstrated antimicrobial activity,
particularly against Gram-positive bacteria.[2] The core chemical structure of endophenazines
is a phenazine ring, and their biological activity is generally attributed to their redox-active
nature, which can lead to the generation of reactive oxygen species (ROS) and interference
with cellular respiration.

While the precise molecular formula and weight for Endophenazine C are not readily available
in the searched literature, data for the closely related Endophenazine A is provided below as a
reference for preparing stock solutions.
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Table 1: Physicochemical Properties of Endophenazine A

Property Value Source

Molecular Formula C1sH16N202 [3114]

Molecular Weight 292.338 g/mol [3114]

Appearance Yellowish solid Inferred from phenazine class

- Soluble in DMSO, methanol,
Solubility [5]
ethyl acetate

Stock Solution Preparation

The following protocol details the preparation of a 10 mM stock solution of an endophenazine
compound, using Endophenazine A as the example. It is critical to use a high-purity solvent
suitable for the intended downstream applications (e.g., cell culture grade, sterile-filtered).

Table 2: Reagents and Materials for Stock Solution Preparation

Reagent/Material Specifications

Endophenazine Compound Solid, high purity

Dimethyl Sulfoxide (DMSO) Anhydrous, sterile, cell culture grade
Analytical Balance Calibrated, readable to at least 0.1 mg
Microcentrifuge Tubes or Vials Sterile, amber or covered in foil
Pipettors and Pipette Tips Calibrated, sterile

Vortex Mixer Standard laboratory model

Protocol for 10 mM Endophenazine Stock Solution

o Calculate the required mass: Based on the molecular weight of Endophenazine A (292.338
g/mol ), weigh out 2.92 mg of the solid compound.
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 Dissolution: Transfer the weighed Endophenazine A to a sterile amber microcentrifuge tube
or a clear tube wrapped in aluminum foil to protect it from light.

» Solvent Addition: Add 1 mL of anhydrous, sterile DMSO to the tube containing the
compound.

» Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) can be applied if necessary to aid dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20-50 uL) in sterile, light-protected tubes.

o Storage: Store the aliquots at -20°C for short-term to medium-term storage (up to one
month) or at -80°C for long-term storage (up to six months).

Note: When preparing working solutions for cell-based assays, ensure the final concentration
of DMSO is not toxic to the cells (typically below 0.5%).

Storage and Stability

Proper storage of Endophenazine C is crucial to maintain its biological activity and prevent
degradation.

Table 3: Recommended Storage Conditions
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Storage ) . .
Form Duration Special Conditions
Temperature
) Protect from light and
Solid -20°C Up to 6 months _
moisture.
Aliquoted, protect
Stock Solution (in from light. Avoid
-20°C Up to 1 month
DMSO) repeated freeze-thaw
cycles.
Aliquoted, protect
Stock Solution (in from light. Avoid
-80°C Up to 6 months
DMSO) repeated freeze-thaw

cycles.

Phenazine compounds can be sensitive to light and extreme pH conditions. Stock solutions
should always be stored in light-protected containers. For experimental use, it is recommended
to thaw an aliquot and use it on the same day.

Experimental Protocols & Visualizations

The following sections provide a generalized experimental workflow for testing the antimicrobial
activity of Endophenazine C and a diagram of the proposed signaling pathway for phenazine
compounds.

Antimicrobial Susceptibility Testing: Broth Microdilution

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of
Endophenazine C against a bacterial strain.
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Experimental Workflow: MIC Assay
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of
Endophenazine C.

Proposed Signaling Pathway for Phenazine
Antimicrobial Activity
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The antimicrobial effect of phenazine compounds is believed to be mediated through the
generation of reactive oxygen species, leading to cellular damage.

Proposed Mechanism of Action of Phenazines

Endophenazine C
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Caption: Proposed signaling pathway for the antimicrobial activity of phenazine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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